Cas no 73832-08-3 (6-amino-3-(2-methylphenyl)-2-(trifluoromethyl)quinazolin-4(3H)-one)

• Product name: 6-amino-3-(2-methylphenyl)-2-(trifluoromethyl)quinazolin-4(3H)-one
• CAS No: 73832-08-3
• MF: C₁₆H₁₂F₃N₃O
• MW: 319.281193733215
• CID: 1766630
• PubChem ID: 63276

6-amino-3-(2-methylphenyl)-2-(trifluoromethyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-(2-methylphenyl)-2-(trifluoromethyl)quinazolin-4(3H)-one
• 6-amino-3-(2-methylphenyl)-2-(trifluoromethyl)quinazolin-4-one
• 6-Amino-3-(o-tolyl)-2-(alpha,alpha,alpha-trifluoromethyl)-4(3H)-quinazolinone
• 4(3H)-Quinazolinone, 6-amino-3-(o-tolyl)-2-(alpha,alpha,alpha-trifluoromethyl)-
• 73832-08-3
• DTXSID10224336

• Inchi： InChI=1S/C16H12F3N3O/c1-9-4-2-3-5-13(9)22-14(23)11-8-10(20)6-7-12(11)21-15(22)16(17,18)19/h2-8H,20H2,1H3
• InChI Key： GQJNMFMFTRRMLP-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1N2C(=O)C3=C(C=CC(=C3)N)N=C2C(F)(F)F

Computed Properties

• Exact Mass: 319.09324650g/mol
• Monoisotopic Mass: 319.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7Ų
• XLogP3: 2.9